Cas no 13074-60-7 (2-ethylbut-2-enedioic acid)

• Product Name: 2-ethylbut-2-enedioic acid
• CAS No: 13074-60-7
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 2770013
• PubChem ID: 5897322
• Update Time: 2025-05-20

2-ethylbut-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethylbut-2-enedioic acid
• DTXCID70233424
• NAA07460
• 1,2-butene dicarboxylic
• DTXSID70282270
• 13074-60-7

• Inchi： 1S/C6H8O4/c1-2-4(6(9)10)3-5(7)8/h3H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： SASYHUDIOGGZCN-UHFFFAOYSA-N
• SMILES： OC(C(=CC(=O)O)CC)=O

Computed Properties

• Exact Mass: 144.04225873Da
• Monoisotopic Mass: 144.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-ethylbut-2-enedioic acid

Comprehensive Overview of 2-Ethylbut-2-enedioic Acid (CAS No. 13074-60-7): Properties, Applications, and Industry Insights

2-Ethylbut-2-enedioic acid (CAS No. 13074-60-7), also known as 2-ethylmaleic acid, is a dicarboxylic acid derivative with significant relevance in organic synthesis and industrial applications. This compound belongs to the class of unsaturated dicarboxylic acids, characterized by its ethyl-substituted double bond and two carboxyl groups. Its molecular formula is C₆H₈O₄, and it exhibits unique chemical properties that make it valuable for polymer modification, pharmaceutical intermediates, and specialty chemicals.

In recent years, the demand for bio-based chemicals and sustainable intermediates has surged, placing compounds like 2-ethylbut-2-enedioic acid in the spotlight. Researchers and manufacturers are exploring its potential as a green alternative to petroleum-derived acids, aligning with global trends toward circular economy practices. Its reactivity with amines and alcohols also makes it a candidate for copolymer production, particularly in adhesives and coatings.

The synthesis of 2-ethylbut-2-enedioic acid typically involves catalytic oxidation or condensation reactions. Advanced methods, such as enzymatic catalysis, are being investigated to improve yield and reduce environmental impact. Analytical techniques like HPLC and NMR spectroscopy are employed to verify purity, which is critical for applications in high-performance materials. Users frequently search for "how to synthesize 2-ethylbut-2-enedioic acid" or "CAS 13074-60-7 suppliers," reflecting commercial and academic interest.

One of the trending topics related to this compound is its role in biodegradable polymers. As industries seek to replace conventional plastics, 2-ethylbut-2-enedioic acid offers a versatile building block for polyester and polyamide formulations. Its compatibility with renewable feedstocks further enhances its appeal. Questions like "Is 2-ethylbut-2-enedioic acid FDA-approved?" or "biodegradability of 2-ethylmaleic acid" are commonly encountered in forums and search engines.

From a safety perspective, 2-ethylbut-2-enedioic acid requires standard laboratory precautions, including proper ventilation and protective equipment. While not classified as hazardous under most regulations, its material safety data sheet (MSDS) should always be consulted. The compound’s stability under storage conditions (e.g., room temperature, dry environments) is another frequently searched topic, especially among logistics professionals.

In conclusion, 2-ethylbut-2-enedioic acid (CAS No. 13074-60-7) is a multifaceted chemical with growing importance in sustainable chemistry and advanced material science. Its applications span from industrial adhesives to biomedical research, driven by innovations in synthesis and environmental compatibility. For those seeking detailed technical data, keywords like "2-ethylbut-2-enedioic acid solubility" or "CAS 13074-60-7 price" can yield targeted resources. As industries evolve, this compound is poised to play a pivotal role in the transition toward greener chemical solutions.